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Compound of Interest

Compound Name: RA190

Cat. No.: B610398 Get Quote

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling RA190, a potent, selective, and orally effective inhibitor of the

proteasome ubiquitin receptor RPN13/ADRM1. Adherence to these protocols is critical for

minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE) for RA190
Given that RA190 is a potent research compound, a comprehensive approach to personal

protection is necessary. The following table summarizes the recommended PPE for handling

RA190 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b610398?utm_src=pdf-interest
https://www.benchchem.com/product/b610398?utm_src=pdf-body
https://www.benchchem.com/product/b610398?utm_src=pdf-body
https://www.benchchem.com/product/b610398?utm_src=pdf-body
https://www.benchchem.com/product/b610398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specification/Stand
ard

Purpose

Eye Protection Safety Glasses
ANSI Z87.1 certified,

with side shields

Protects against

accidental splashes or

airborne particles of

RA190 powder.

Chemical Goggles
ANSI Z87.1 certified,

with indirect venting

Recommended when

there is a higher risk

of splashing, such as

during bulk handling

or solution

preparation.

Hand Protection Disposable Gloves

Nitrile or other

chemically resistant

material

Prevents direct skin

contact with RA190.

Double gloving is

recommended for

added protection.

Body Protection Laboratory Coat

Long-sleeved,

preferably with knit

cuffs

Protects skin and

personal clothing from

contamination.

Chemical-Resistant

Apron

Recommended for

larger scale

operations or when

handling significant

quantities.

Provides an additional

layer of protection

against spills and

splashes.

Respiratory Protection Fume Hood

Use a certified

chemical fume hood

for all manipulations of

powdered RA190 and

for preparing stock

solutions.

Minimizes inhalation

of airborne particles.

Respirator N95 or higher, as

determined by a

May be required for

specific procedures

where a fume hood is
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workplace hazard

assessment.

not feasible or in case

of a spill. Consult your

institution's safety

officer.

Procedural Guidance: From Receipt to Disposal
The following protocols provide step-by-step guidance for the safe handling and disposal of

RA190.

Receiving and Storage Protocol
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

If the container is compromised, do not open it and consult your institution's environmental

health and safety (EHS) office immediately.

Verification: Confirm that the received product matches the order specifications and that a

Safety Data Sheet (SDS) is accessible.

Storage: Store RA190 in a cool, dry, and well-ventilated area, away from incompatible

materials. Some suppliers note that RA190 is hygroscopic and should be protected from

light.[1] Always store in the original, tightly sealed container.

Safe Handling and Experimental Protocol
Designated Area: All work with solid RA190 and concentrated stock solutions should be

conducted in a designated area within a certified chemical fume hood to minimize exposure.

Personal Protective Equipment: Before handling, don all required PPE as outlined in the

table above.

Weighing: To prevent inhalation of the powder, weigh solid RA190 in a fume hood. Use of an

enclosure or a balance with a draft shield is recommended.

Solution Preparation:

RA190 is often dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.[2]
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Slowly add the solvent to the RA190 powder to minimize aerosolization.

Ensure the container is securely capped before mixing.

Experimental Use: When diluting stock solutions or adding RA190 to experimental systems,

continue to wear appropriate PPE.

Decontamination: After each use, decontaminate the work area, balance, and any equipment

with an appropriate solvent (e.g., 70% ethanol), followed by a soap and water wash. Dispose

of all cleaning materials as hazardous waste.

Disposal Plan
Proper disposal of RA190 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect all disposable materials that have come into contact with RA190,

including gloves, weigh boats, and contaminated paper towels, in a designated, labeled

hazardous waste container.

Liquid Waste: Dispose of unused RA190 solutions and contaminated solvents in a

separate, clearly labeled hazardous liquid waste container. Do not pour any RA190-

containing solutions down the drain.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("RA190"), and the primary hazards (e.g., "Toxic").

Waste Pickup: Follow your institution's procedures for the collection and disposal of chemical

waste. Contact your EHS office for specific guidance and to schedule a waste pickup.

RA190 Handling and Disposal Workflow
The following diagram illustrates the key logistical and safety steps for working with RA190.
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Caption: Workflow for the safe handling and disposal of RA190.

Disclaimer: This document provides general guidance for handling RA190. Always consult the

manufacturer's specific Safety Data Sheet (SDS) and your institution's environmental health

and safety office for definitive protocols and in case of any emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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